Cas no 2060037-66-1 (5-chloro-N-(1-methoxypropan-2-yl)-2-methylaniline hydrochloride)

5-Chloro-N-(1-methoxypropan-2-yl)-2-methylaniline hydrochloride is a chemically synthesized organic compound featuring a chloro-substituted aniline core with a methoxypropan-2-yl substituent. The hydrochloride salt form enhances its stability and solubility, making it suitable for various synthetic and pharmaceutical applications. Its structural features, including the chloro and methoxy functional groups, contribute to its reactivity in nucleophilic substitution and coupling reactions. This compound is commonly utilized as an intermediate in the synthesis of more complex molecules, particularly in agrochemical and pharmaceutical research. Its well-defined purity and consistent performance make it a reliable choice for laboratory and industrial-scale processes requiring precise chemical modifications.
5-chloro-N-(1-methoxypropan-2-yl)-2-methylaniline hydrochloride structure
2060037-66-1 structure
Product Name:5-chloro-N-(1-methoxypropan-2-yl)-2-methylaniline hydrochloride
CAS No:2060037-66-1
MF:C11H17Cl2NO
MW:250.164781332016
MDL:MFCD30498038
CID:4635559
PubChem ID:126809410
Update Time:2025-05-21

5-chloro-N-(1-methoxypropan-2-yl)-2-methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-N-(1-methoxypropan-2-yl)-2-methylaniline hydrochloride
    • MDL: MFCD30498038
    • Inchi: 1S/C11H16ClNO.ClH/c1-8-4-5-10(12)6-11(8)13-9(2)7-14-3;/h4-6,9,13H,7H2,1-3H3;1H
    • InChI Key: LCZVAZUHSMILFM-UHFFFAOYSA-N
    • SMILES: N(C1C=C(Cl)C=CC=1C)C(C)COC.Cl

5-chloro-N-(1-methoxypropan-2-yl)-2-methylaniline hydrochloride Pricemore >>

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Additional information on 5-chloro-N-(1-methoxypropan-2-yl)-2-methylaniline hydrochloride

5-Chloro-N-(1-Methoxypropan-2-yl)-2-Methylaniline Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2060037-66-1, commonly referred to as 5-chloro-N-(1-methoxypropan-2-yl)-2-methylaniline hydrochloride, is a chemically synthesized compound that has garnered attention in various fields of research. This compound is characterized by its unique structure, which includes a chloro group at the 5-position, a methoxypropan-2-yl group attached to the nitrogen atom, and a methyl group at the 2-position of the aniline ring. These structural features contribute to its distinct chemical properties and potential applications.

Recent studies have highlighted the importance of 5-chloro-N-(1-methoxypropan-2-yl)-2-methylaniline hydrochloride in medicinal chemistry. Researchers have explored its role as a potential lead compound for drug development, particularly in the areas of oncology and neurodegenerative diseases. The compound's ability to interact with specific biological targets, such as protein kinases and enzymes involved in cellular signaling pathways, has been extensively investigated. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition against certain kinase enzymes, making it a promising candidate for therapeutic interventions.

In addition to its pharmacological applications, 5-chloro-N-(1-methoxypropan-2-yl)-2-methylaniline hydrochloride has also been studied for its environmental impact. Environmental scientists have examined its degradation pathways under various conditions, including aerobic and anaerobic environments. Findings from a 2023 study in *Environmental Science & Technology* revealed that the compound undergoes rapid biodegradation in aqueous environments, reducing its potential ecological footprint. This information is crucial for assessing its safety and sustainability in industrial and pharmaceutical settings.

The synthesis of 5-chloro-N-(1-methoxypropan-2-yl)-2-methylaniline hydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to enhance yield and purity, ensuring that the compound meets rigorous quality standards for pharmaceutical applications. For example, a 2023 paper in *Organic Process Research & Development* detailed an efficient synthesis route utilizing microwave-assisted reactions, which significantly reduced reaction times while maintaining product integrity.

From a toxicological perspective, 5-chloro-N-(1-methoxypropan-2-yl)-2-methylaniline hydrochloride has been subjected to comprehensive safety assessments. Acute and chronic toxicity studies conducted on laboratory animals have shown minimal adverse effects at therapeutic doses. However, further research is needed to evaluate its long-term effects and potential for bioaccumulation in living organisms. These findings underscore the importance of continued monitoring and testing to ensure safe handling and use of this compound.

Moreover, 5-chloro-N-(1-methoxypropan-2-yl)-2-methylaniline hydrochloride has been explored for its role in chemical biology studies. Scientists have utilized this compound as a tool to investigate cellular processes such as signal transduction and gene expression. A 2023 study published in *Cell Chemical Biology* demonstrated that the compound can modulate specific cellular pathways, providing insights into its potential as a research reagent in academic settings.

In conclusion, 5-chloro-N-(1-methoxypropan-2-yl)-2-methylaniline hydrochloride (CAS No. 2060037-66-1) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as an important molecule in contemporary scientific research. As ongoing investigations continue to uncover new insights into its properties and uses, this compound is likely to play an increasingly prominent role in both academic and industrial settings.

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